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Compound of Interest

Compound Name: 2,4-Difluoroaniline hydrochloride

CAS No.: 57491-43-7

Cat. No.: B1259902

Get Quote

Part 1: Executive Summary & Chemical Identity
The "Hidden" Reagent
2,4-Difluoroaniline hydrochloride is a critical, yet often transient, intermediate in the

synthesis of fluorinated pharmaceuticals (e.g., antifungal triazoles, salicylic acid derivatives).

Unlike its free base counterpart—a volatile liquid—the hydrochloride salt is a stable solid, often

generated in situ or isolated to improve storage stability and handling safety.

Crucial Distinction: Most commercial catalogs list the Free Base (CAS 367-25-9). The

hydrochloride salt does not have a widely established separate CAS number in public

commodity registries. This guide addresses the specific properties and handling of the HCl salt

form, extrapolating toxicological data from the parent aniline where necessary.

Chemical Identity Table[1]
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Parameter Free Base (Parent) Hydrochloride Salt (Target)

CAS Number 367-25-9
Not Assigned (Ref.[1] Parent

367-25-9)

Formula C₆H₅F₂N C₆H₅F₂N[1][2][3][4][5][6] · HCl

Molecular Weight 129.11 g/mol 165.57 g/mol

Physical State Liquid (Pale yellow/brown)
Solid (White to off-white

crystalline)

Melting Point -7.5 °C >200 °C (Decomposes)

Solubility Lipophilic (Org. solvents) Hydrophilic (Water, Methanol)

Acidity (pKa) ~3.5 (Conjugate acid) Strongly Acidic in solution

Part 2: Hazard Identification & Toxicology (The Core
SDS)
Danger: Do not let the solid state of the hydrochloride salt lull you into complacency. Upon

contact with physiological pH (mucous membranes, blood), it dissociates to release the toxic

free aniline.

Acute Toxicity Mechanisms
Methemoglobinemia (Primary Hazard): Like all anilines, 2,4-difluoroaniline is bioactivated in

the liver (via CYP450) to an N-hydroxylamine species. This metabolite oxidizes ferrous

hemoglobin (Fe²⁺) to ferric methemoglobin (Fe³⁺), which cannot transport oxygen.

Symptom:[6][7] Cyanosis (blue skin/lips), chocolate-brown blood, dizziness, hypoxia.

Corrosivity: The hydrochloride moiety makes the salt acidic. Inhalation of dust causes severe

irritation or chemical burns to the respiratory tract, unlike the mere irritation caused by the

free base vapor.

GHS Classification (Derived)
Acute Toxicity (Oral/Dermal/Inhalation): Category 3 (Toxic).[3][8]
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Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage: Category 1 (Risk of serious damage due to acidity).

STOT - Repeated Exposure: Category 2 (Blood/Hematopoietic system).
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Figure 1: Mechanism of Aniline-Induced Methemoglobinemia. The N-hydroxylamine metabolite

cycles continuously, meaning a small dose can oxidize a large amount of hemoglobin.

Part 3: Safe Handling & Storage Protocols
Engineering Controls

Powder Handling: The HCl salt is a fine dust. Never weigh this on an open bench. Use a

static-free powder hood or a glovebox.

Ventilation: Minimum 10 air changes per hour (ACH) in the lab.

Personal Protective Equipment (PPE) Matrix
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Body Part Recommendation Scientific Rationale

Hands
Double Nitrile (0.11 mm + 0.11

mm)

While the salt is polar, skin

moisture can liberate the

lipophilic free base, which

permeates latex rapidly. Nitrile

offers >480 min breakthrough

time.

Respiratory
P3 / N100 Particulate

Respirator

Essential if handling outside a

hood. The dust is both toxic

(aniline) and corrosive (HCl).

Eyes Chemical Goggles

Safety glasses are insufficient

against acidic dust that can

dissolve in tear fluid to form

hydrochloric acid.

Storage & Stability
Hygroscopic Nature: The HCl salt will absorb atmospheric moisture, becoming sticky and

potentially hydrolyzing.

Condition: Store under inert gas (Argon/Nitrogen) in a desiccator.

Incompatibility: Keep away from strong bases (liberates toxic free base vapor) and oxidizers.

Part 4: Synthesis & Quality Control
Researchers often synthesize the salt from the commercial free base to ensure stoichiometry in

subsequent coupling reactions.

Protocol: Preparation of 2,4-Difluoroaniline HCl[10][11]
Dissolution: Dissolve 10 mmol of 2,4-Difluoroaniline (liquid) in 20 mL of anhydrous diethyl

ether or 1,4-dioxane.

Acidification: Cool to 0°C. Slowly add 11 mmol of 4M HCl in dioxane (or bubble dry HCl gas)

under stirring.
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Precipitation: The white hydrochloride salt will precipitate immediately.

Isolation: Filter under Argon (Schlenk filtration preferred to avoid moisture). Wash with cold

ether.

Drying: Vacuum dry at 40°C for 4 hours.

Quality Control Parameters
¹H NMR (DMSO-d₆): Look for the disappearance of the broad NH₂ singlet (approx 5.0 ppm)

and appearance of a broad NH₃⁺ signal (8.0–10.0 ppm).

Elemental Analysis: Critical to confirm complete salt formation (check Cl % theoretical:

~21.4%).

Synthesis Workflow Diagram
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Figure 2: Synthetic pathway from nitro-precursor to the stable hydrochloride salt.

Part 5: Emergency Response
First Aid (Self-Validating)

Inhalation: Move to fresh air. Alert: If lips turn blue (cyanosis), administer oxygen

immediately. Do not wait for unconsciousness.[7]

Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (increases

absorption of the free base).
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Antidote: Methylene Blue (1-2 mg/kg IV) is the specific antidote for methemoglobinemia.

Keep this in the hospital protocol file if working with >10g quantities.

Spill Management
Evacuate: Dust hazard.

Neutralize: Cover spill with a mixture of sand and weak base (sodium carbonate) to

neutralize acidity.

Clean: Scoop into a hazardous waste container. Do not dry sweep (aerosolization risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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